Cas no 2137601-62-6 (4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl-
• CAS No: 2137601-62-6
• MF: C₇H₁₂FN₃O₃S
• MW: 237.251883506775
• CID: 5297695
• Update Time: 2025-05-19

4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxypropan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• 5-(2-Methoxypropan-2-yl)-4-methyl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl-

• Inchi： 1S/C7H12FN3O3S/c1-7(2,14-4)5-9-10-6(11(5)3)15(8,12)13/h1-4H3
• InChI Key： UWCCTJZOWWDUEA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)(C)OC)N1C)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: -0.2
• Topological Polar Surface Area: 82.5

Additional information on 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl-

Professional Introduction to 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- (CAS No. 2137601-62-6)

4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- (CAS No. 2137601-62-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its sulfonyl fluoride and alkylated substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The chemical structure of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- includes a triazole ring fused with a sulfonyl fluoride group at the 3-position and an isobutyl substituent at the 5-position. This configuration imparts distinct reactivity and functionality to the molecule, enabling its use in a wide range of synthetic transformations. The presence of the sulfonyl fluoride group is particularly noteworthy, as it serves as a versatile handle for further chemical modifications, including nucleophilic substitution reactions that can lead to the formation of new pharmacophores.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on triazole derivatives due to their broad spectrum of biological activities. Research studies have demonstrated that compounds containing the triazole moiety exhibit inhibitory effects against various enzymes and receptors involved in pathogenic processes. For instance, triazole derivatives have shown promise in the treatment of fungal infections by targeting fungal-specific enzymes such as ergosterol biosynthesis pathway enzymes. Additionally, these compounds have been explored for their potential in anti-inflammatory and anti-cancer applications.

The synthesis of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the sulfonyl fluoride group and the isobutyl substituent. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for drug discovery programs. By leveraging its reactive sulfonyl fluoride group, researchers can easily incorporate various pharmacophores into larger molecular frameworks. This flexibility has led to the development of several novel drug candidates that are currently undergoing preclinical evaluation. The compound's ability to undergo facile derivatization makes it an attractive choice for medicinal chemists seeking to explore new therapeutic avenues.

Recent advances in computational chemistry have further enhanced the utility of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- in drug design. Molecular modeling studies have been conducted to predict the binding interactions between this compound and target proteins. These studies have provided valuable insights into how structural modifications can optimize binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising lead compounds more efficiently.

The industrial production of this compound adheres to stringent quality control measures to ensure consistency and reliability for research applications. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to achieve high-purity material. Quality assurance protocols are implemented at every stage of production to meet regulatory standards and ensure that researchers receive material free from impurities that could affect experimental outcomes.

The environmental impact of synthesizing and handling 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- is also a consideration in its application. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices such as solvent recovery systems and catalytic processes are being integrated into production workflows to align with global efforts towards environmental stewardship.

In conclusion, 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- (CAS No. 2137601-62-6) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and potential therapeutic applications. The compound's unique structural features make it a valuable tool for drug discovery programs aimed at addressing various diseases. As research continues to uncover new biological activities associated with triazole derivatives, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.